Cas no 2208617-10-9 (Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester)

• Product Name: Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester
• CAS No: 2208617-10-9
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• CID: 5154841
• Update Time: 2025-05-20

Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester

• Inchi： 1S/C12H14FNO4/c1-3-18-11(15)7-14-8-4-5-10(13)9(6-8)12(16)17-2/h4-6,14H,3,7H2,1-2H3
• InChI Key： OJPKKLPQHHEBFM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(NCC(OCC)=O)=CC=C1F

Additional information on Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester

Comprehensive Overview of Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester (CAS No. 2208617-10-9)

Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester (CAS No. 2208617-10-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative of benzoic acid features a unique combination of functional groups, including a fluorine atom and an ethoxycarbonylmethylamino substituent, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated building blocks in drug discovery.

The molecular structure of Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester incorporates several key features that make it valuable for synthetic chemistry. The presence of the fluoro group at the 2-position of the aromatic ring enhances the compound's stability and influences its electronic properties, while the methyl ester and ethoxycarbonylmethylamino moieties provide reactive sites for further chemical modifications. These structural characteristics have made CAS No. 2208617-10-9 particularly relevant in current research trends focusing on the development of novel pharmaceutical intermediates and bioactive molecules.

In pharmaceutical applications, Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester serves as a crucial intermediate in the synthesis of various drug candidates. The compound's fluorinated aromatic core is especially valuable in medicinal chemistry, as fluorine incorporation often improves metabolic stability and bioavailability of therapeutic agents. Recent studies have explored its use in developing kinase inhibitors and other targeted therapies, aligning with the current industry focus on precision medicine and personalized treatment approaches.

The synthesis and handling of CAS No. 2208617-10-9 require specialized knowledge in organic chemistry techniques. Researchers working with this compound typically employ controlled reaction conditions to maintain the integrity of its sensitive functional groups. The methyl ester moiety, in particular, offers opportunities for further transformations through hydrolysis or transesterification reactions, making Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester a versatile building block in multi-step synthetic routes.

From a commercial perspective, the market for fluorinated benzoic acid derivatives like CAS No. 2208617-10-9 has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on developing efficient production methods to meet the rising needs of research institutions and industrial laboratories. The compound's unique structural features position it as a valuable material for companies specializing in custom synthesis and contract research organizations.

Quality control and analytical characterization are critical aspects when working with Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound. These analytical methods ensure that researchers obtain consistent results when using CAS No. 2208617-10-9 in their experiments, particularly important in pharmaceutical development where compound purity directly impacts biological activity.

Environmental and safety considerations for Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate waste disposal methods are recommended when working with this chemical. These precautions align with the growing emphasis on green chemistry principles and sustainable research practices in the chemical industry.

The future research potential of CAS No. 2208617-10-9 appears promising, particularly in light of current trends in drug discovery and material science. The compound's fluorinated structure and multiple reactive sites make it an attractive candidate for developing new chemical entities with potential applications in medicine, agriculture, and advanced materials. As synthetic methodologies continue to advance, Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester is likely to find expanded utility in various high-value applications.

For researchers seeking detailed technical information about Benzoic acid, 5-[(2-ethoxy-2-oxoethyl)amino]-2-fluoro-, methyl ester, comprehensive data including spectral characteristics, solubility parameters, and stability profiles are available from specialized chemical databases and suppliers. These resources are invaluable for scientists designing experiments or developing new synthetic routes involving this versatile chemical intermediate.